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Compound of Interest

Compound Name: 1-Chloro-1-nitropropane

Cat. No.: B165096

For Immediate Release

Providing essential safety and logistical information for the proper handling and disposal of 1-
chloro-1-nitropropane is critical for maintaining a safe laboratory environment. This guide
offers procedural, step-by-step instructions for researchers, scientists, and drug development
professionals, ensuring compliance with safety regulations and minimizing environmental
impact.

l. Immediate Safety and Handling Precautions

1-Chloro-1-nitropropane is a colorless liquid with an unpleasant, irritating odor.[1] It is
classified as a combustible liquid and a reactive chemical, posing an explosion hazard.[1]
Exposure can cause irritation to the skin, eyes, and respiratory tract.[1][2] Higher exposures
may lead to a build-up of fluid in the lungs (pulmonary edema), a serious medical emergency.
[1] Therefore, strict adherence to safety protocols is paramount.

Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate eye protection to prevent contact.[3]

o Protective Clothing: Wear suitable protective clothing.[4] A chemical protection suit, including
a self-contained breathing apparatus, is recommended for handling spills.[4]

o Gloves: Use appropriate chemical-resistant gloves.
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» Ventilation: Always handle 1-chloro-1-nitropropane in a well-ventilated area, preferably in a
laboratory fume hood.[2][4] For temperatures above 62°C, a closed system with ventilation
and explosion-proof electrical equipment is necessary.[2][4]

Handling and Storage:
» Store in tightly closed containers in a cool, well-ventilated area away from heat.[1]
» Prohibit smoking and open flames where this chemical is used, handled, or stored.[1][2]

» Use non-sparking tools and take measures to prevent fire caused by electrostatic discharge.

[21[4]
e Avoid contact with skin and eyes.[2][4]
e Do not eat, drink, or smoke when using this product.[2][4]

Il. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-chloro-1-
nitropropane.

Property Value

Flash Point 144°F (62.2°C)[3]

Specific Gravity 1.2 (Denser than water)[3]
Vapor Density 4.26 (Heavier than air)[3]
OSHA PEL 20 ppm (8-hour TWA)[1]
NIOSH REL 2 ppm (10-hour TWA)[1][5]
ACGIH TLV 2 ppm (8-hour TWA)[1][5]
IDLH 100 ppm[3][5]

lll. Spill and Emergency Procedures
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In the event of a spill or accidental release, immediate and appropriate action is crucial.

Spill Response:

Isolate the Area: Isolate the spill or leak area in all directions for at least 50 meters (150 feet)
for liquids.[3]

Remove Ignition Sources: Immediately eliminate all sources of ignition, such as sparks or
open flames.[4]

Ventilate: Ensure adequate ventilation.

Containment: Collect leaking and spilled liquid in sealable containers as far as possible.[4]

Absorption: Absorb the remaining liquid in sand or another inert absorbent material.[4]

Collection: Place the absorbed material into suitable, closed containers for disposal.[4] Use
spark-proof tools and explosion-proof equipment during collection.[4]

Disposal: The collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[4]

First Aid Measures:

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
medical attention.[2][4]

Skin Contact: Remove contaminated clothing. Rinse and then wash the skin with water and
soap.[4]

Eye Contact: First, rinse with plenty of water for several minutes (remove contact lenses if
possible), then seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Seek immediate medical help.[2][4]

IV. Detailed Disposal Protocol
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The proper disposal of 1-chloro-1-nitropropane is a regulated process that must be followed
to ensure safety and environmental protection. Do not discharge to sewer systems.[4]

Step 1: Waste Identification and Segregation
o Characterize the waste stream containing 1-chloro-1-nitropropane.

e This chemical is incompatible with oxidizing agents (such as perchlorates, peroxides,
permanganates, chlorates, nitrates, chlorine, bromine, and fluorine) and strong acids (such
as hydrochloric, sulfuric, and nitric).[1]

e Segregate waste containing 1-chloro-1-nitropropane from these incompatible materials to
prevent hazardous reactions.[6]

Step 2: Containerization

o Use a designated, compatible, and properly labeled hazardous waste container.[7] The
original container is often a suitable choice.[6]

e The container must be in good condition, leak-proof, and have a tightly sealing cap.[7]

e Do not use metal containers for corrosive waste or containers that can be attacked by this
chemical, such as some forms of plastics, rubber, and coatings.[3][5][7]

« Fill containers to no more than 90% of their capacity to allow for expansion.[8]
o Ensure the exterior of the container is clean and free of contamination.[7][8]
Step 3: Labeling

o Clearly label the waste container with the words "Hazardous Waste."[7]

e The label must include the full chemical name, "1-Chloro-1-nitropropane,” and the
concentration or percentage of the chemical in the waste mixture.[7]

« Indicate the hazards associated with the waste (e.g., "Combustible," "Reactive,"” "Toxic").

Step 4: Storage
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o Store the sealed and labeled waste container in a designated hazardous waste accumulation
area.[9]

e This area should be a cool, well-ventilated location, away from heat and sources of ignition.

[11[9]
o Store flammable wastes in a fire-rated cabinet if possible.[6][9]
Step 5: Final Disposal

» Dispose of the contents and container through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Follow all local, state, and federal regulations for the disposal of hazardous waste.[4]

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-chloro-1-
hitropropane.
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Caption: Workflow for the safe disposal of 1-chloro-1-nitropropane.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b165096?utm_src=pdf-body-img
https://www.benchchem.com/product/b165096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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